Cas no 139988-04-8 (2-3-(ethylsulfanyl)phenylacetic acid)

• Product Name: 2-3-(ethylsulfanyl)phenylacetic acid
• CAS No: 139988-04-8
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 5179721
• PubChem ID: 54501182
• Update Time: 2025-10-31

2-3-(ethylsulfanyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(ethylsulfanyl)phenyl]acetic acid
• Benzeneacetic acid, 3-(ethylthio)-
• 2-3-(ethylsulfanyl)phenylacetic acid

• Inchi： 1S/C10H12O2S/c1-2-13-9-5-3-4-8(6-9)7-10(11)12/h3-6H,2,7H2,1H3,(H,11,12)
• InChI Key： YCNSIAMNVFIXRR-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=CC(SCC)=C1

Additional information on 2-3-(ethylsulfanyl)phenylacetic acid

Introduction to 2-3-(ethylsulfanyl)phenylacetic acid (CAS No. 139988-04-8)

2-3-(ethylsulfanyl)phenylacetic acid, identified by its Chemical Abstracts Service (CAS) number 139988-04-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring an ethylsulfanyl substituent on a phenyl ring coupled with an acetic acid moiety, has garnered attention due to its structural versatility and potential biological activity. The presence of both aromatic and sulfur-containing functional groups makes it a promising candidate for further exploration in drug discovery and material science applications.

The chemical structure of 2-3-(ethylsulfanyl)phenylacetic acid can be described as a derivative of phenylacetic acid, where the ethylsulfanyl group (–SCH₂CH₃) is attached to the phenyl ring at the 2 and 3 positions. This specific substitution pattern introduces unique electronic and steric properties, which can influence its interactions with biological targets. The sulfur atom in the ethylsulfanyl group is particularly noteworthy, as it can participate in hydrogen bonding or coordinate with metal ions, enhancing the molecule's potential utility in medicinal chemistry.

In recent years, there has been growing interest in sulfur-containing heterocycles and their derivatives due to their broad spectrum of biological activities. Compounds like 2-3-(ethylsulfanyl)phenylacetic acid have been studied for their potential roles as modulators of enzyme activity, receptor binding, and cellular signaling pathways. For instance, phenylacetic acid derivatives have been investigated for their effects on neurotransmitter systems, while sulfur-containing analogs often exhibit enhanced bioavailability and metabolic stability.

One of the most compelling aspects of 2-3-(ethylsulfanyl)phenylacetic acid is its synthetic accessibility. The compound can be readily prepared through established organic synthesis routes, such as nucleophilic substitution reactions or cross-coupling techniques. These synthetic methodologies allow for modifications to the core structure, enabling the exploration of a wide range of analogs with tailored properties. This flexibility is crucial for optimizing biological activity and pharmacokinetic profiles in drug development.

The pharmacological potential of 2-3-(ethylsulfanyl)phenylacetic acid has been explored in several preclinical studies. Research indicates that this compound may interact with various biological targets, including enzymes and receptors involved in inflammation, pain perception, and metabolic regulation. For example, studies have suggested that phenylacetic acid derivatives can modulate the activity of cyclooxygenase (COX) enzymes, which are key players in inflammatory responses. Additionally, the ethylsulfanyl group may enhance binding affinity by improving hydrophobic interactions or by participating in specific non-covalent interactions with target proteins.

Recent advancements in computational chemistry have further illuminated the mechanistic aspects of 2-3-(ethylsulfanyl)phenylacetic acid interactions. Molecular docking simulations and quantum mechanical calculations have been employed to predict binding affinities and identify key residues involved in molecular recognition. These computational approaches complement experimental studies by providing insights into the structural basis of biological activity. Such integrative strategies are essential for accelerating the discovery process in modern drug development.

The chemical properties of 2-3-(ethylsulfanyl)phenylacetic acid also make it a valuable tool in material science applications. The combination of aromatic stability and functional group diversity allows for its incorporation into polymers, coatings, and other advanced materials. For instance, this compound could serve as a precursor for synthesizing sulfonated polymers that exhibit enhanced thermal stability or conductivity. Such applications highlight the versatility beyond traditional pharmaceutical uses.

In conclusion,2-3-(ethylsulfanyl)phenylacetic acid (CAS No. 139988-04-8) represents a fascinating compound with multifaceted potential across pharmaceutical research and material science. Its unique structural features, synthetic tractability, and demonstrated biological activity position it as a promising candidate for further investigation. As research continues to uncover new applications and mechanisms,2-3-(ethylsulfanyl)phenylacetic acid is likely to remain at the forefront of scientific exploration.